Cas no 1227606-22-5 (5-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 5-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1227606-22-5
• MF: C₇H₄Cl₂F₃N
• MW: 230.014570236206
• MDL: MFCD16608130
• CID: 1091204
• PubChem ID: 72207015
• Update Time: 2025-06-13

5-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine
• Pyridine, 5-chloro-2-(chloromethyl)-3-(trifluoromethyl)-
• MFCD16608130
• AS-76545
• AKOS022176927
• DB-242294
• AB70978
• 1227606-22-5
• A890973
• 5-chloro-2-chloromethyl-3-(trifluoromethyl)pyridine

• MDL： MFCD16608130
• Inchi： 1S/C7H4Cl2F3N/c8-2-6-5(7(10,11)12)1-4(9)3-13-6/h1,3H,2H2
• InChI Key： VETYBESERYLQPV-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)(F)F)=CC(=CN=1)Cl

Computed Properties

• Exact Mass: 228.9672890g/mol
• Monoisotopic Mass: 228.9672890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 5-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine

5-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1227606-22-5): An Overview of a Versatile Heterocyclic Compound

5-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1227606-22-5) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its pyridine core and the presence of chlorine, trifluoromethyl, and chloromethyl substituents, offers a rich platform for the development of novel therapeutic agents and agrochemicals.

The molecular structure of 5-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine is particularly noteworthy. The pyridine ring, a six-membered aromatic heterocycle with one nitrogen atom, provides a rigid and planar framework that is conducive to various chemical reactions. The chlorine atoms at the 5-position and on the methyl group attached to the 2-position, along with the trifluoromethyl group at the 3-position, introduce significant electronic and steric effects that can influence the compound's reactivity and biological activity.

In recent years, 5-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine has been extensively studied for its potential as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The presence of multiple functional groups allows for a wide range of chemical transformations, making it a valuable building block in organic synthesis. For instance, the chloromethyl group can be readily converted into various functional groups through substitution reactions, while the trifluoromethyl group imparts enhanced lipophilicity and metabolic stability to the resulting compounds.

One of the key areas where 5-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine has shown promise is in the development of pesticides. The combination of its pyridine core and trifluoromethyl group has been found to enhance insecticidal activity against a variety of pests. Research published in the Journal of Agricultural and Food Chemistry has demonstrated that derivatives of this compound exhibit high efficacy against common agricultural pests while maintaining low toxicity to non-target organisms.

In the realm of medicinal chemistry, 5-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine has been explored as a scaffold for the design of novel drugs targeting various diseases. A study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis and biological evaluation of a series of derivatives with potent antiviral activity against influenza viruses. The introduction of different substituents on the pyridine ring was found to significantly enhance antiviral potency while reducing cytotoxicity.

The versatility of 5-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine extends beyond its use as an intermediate in synthetic chemistry. It has also been investigated for its potential as a ligand in coordination chemistry. Research in this area has focused on the formation of metal complexes with transition metals such as palladium and platinum. These complexes have shown promise in catalytic applications, particularly in cross-coupling reactions that are crucial for the synthesis of complex organic molecules.

In addition to its synthetic utility, 5-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine has been studied for its environmental impact. A recent study published in Environmental Science & Technology evaluated the biodegradability and ecotoxicity of this compound and its derivatives. The results indicated that while some derivatives may persist in the environment, appropriate handling and disposal practices can mitigate potential risks.

The safety profile of 5-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine is an important consideration for its industrial use. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use in laboratory and industrial settings. Proper personal protective equipment (PPE) is recommended when handling this compound to minimize exposure risks.

In conclusion, 5-Chloro-2-(chloromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1227606-22-5) is a versatile heterocyclic compound with significant potential in various fields, including medicinal chemistry, agrochemicals, and coordination chemistry. Its unique structural features make it an attractive candidate for further research and development, contributing to advancements in drug discovery and sustainable agriculture.